Cas no 865181-72-2 (2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865181-72-2
• MF: C₁₈H₁₃BrN₂O₃S₂
• MW: 449.341420888901
• CID: 6094225
• PubChem ID: 4403072
• Update Time: 2025-05-20

2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 2-bromo-N-[(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1365-2788
• 2-bromo-N-(6-methylsulfonyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024606671
• 865181-72-2
• (Z)-2-bromo-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C18H13BrN2O3S2/c1-3-10-21-15-9-8-12(26(2,23)24)11-16(15)25-18(21)20-17(22)13-6-4-5-7-14(13)19/h1,4-9,11H,10H2,2H3/b20-18-
• InChI Key： AFEGDVPDQVNBDD-ZZEZOPTASA-N
• SMILES： BrC1C=CC=CC=1C(/N=C1/N(CC#C)C2C=CC(=CC=2S/1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 447.95510g/mol
• Monoisotopic Mass: 447.95510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-72-2)

The compound 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-72-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a benzothiazole core and a prop-2-yn-1-yl substituent, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its unique methanesulfonyl and bromo functional groups, which contribute to its reactivity and potential applications in targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has surged due to their role in addressing unmet medical needs. This compound's benzamide moiety is particularly noteworthy, as it is often associated with bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Its CAS No. 865181-72-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

The synthesis of 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves sophisticated organic chemistry techniques, including cross-coupling reactions and functional group transformations. These methods are critical for achieving high purity and yield, which are essential for research and development. The compound's Z-configuration at the imine bond further adds to its stereochemical complexity, making it a valuable candidate for studying structure-activity relationships (SAR) in drug design.

From an industrial perspective, CAS No. 865181-72-2 is gaining attention as a potential intermediate in the synthesis of more complex molecules. Its prop-2-yn-1-yl group offers a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of fragment-based drug discovery, where small molecules like this serve as building blocks for larger, more potent compounds.

Environmental and safety considerations are also paramount when working with 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Proper handling, storage, and disposal protocols must be followed to minimize risks. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, reducing waste and hazardous byproducts. This aligns with global sustainability goals and regulatory requirements.

In conclusion, 2-bromo-N-(2Z)-6-methanesulfonyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-72-2) represents a fascinating area of study in modern chemistry. Its multifaceted structure and potential applications make it a valuable asset in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in medicine and materials science, addressing some of the most pressing challenges in these fields.